Aureomycin

• CAS: 57-62-5; 64-72-2
• Molecular Formula: C22H23ClN2O8
• Molecular Weight: 478.9 g/mol
• InChI: InChI=1S/C22H23ClN2O8/c1-21(32)7-6-8-15(25(2)3)17(28)13(20(24)31)19(30)22(8,33)18(29)11(7)16(27)12-10(26)5-4-9(23)14(12)21/h4-5,7-8,15,26-27,30,32-33H,6H2,1-3H3,(H2,24,31)/t7?,8-,15-,21-,22-/m0/s1
• InChIKey: DHPRQBPJLMKORJ-RQWFMOQPSA-N

Aureomycin Procurement: Key Differentiators

Aureomycin (chlortetracycline, CAS 57-62-5; hydrochloride salt CAS 64-72-2) is the founding member of the tetracycline antibiotic class, originally isolated from Streptomyces aureofaciens fermentation broth and introduced by Lederle Laboratories in 1948 [1]. It is a broad-spectrum, bacteriostatic protein synthesis inhibitor that binds the 30S ribosomal subunit, active against Gram-positive and Gram-negative bacteria, rickettsiae, mycoplasmas, chlamydiae, and certain protozoa [2]. Despite sharing the conserved tetracycline naphthacene carboxamide pharmacophore with its analogs, chlortetracycline (CTC) bears a unique chlorine substituent at the C7 position—absent in tetracycline (TC), oxytetracycline (OTC), and doxycycline (DC)—that fundamentally alters its physicochemical properties, antimicrobial potency profile, environmental fate, and species-specific pharmacokinetics relative to other first-generation and second-generation tetracyclines [3][4].

C7 Chlorine Unique chlorine substituent distinguishes from TC, OTC, DC; alters antibacterial profile and environmental lability.

Class Origin Founding tetracycline; broad-spectrum 30S ribosomal inhibitor active across Gram-positive, Gram-negative, and atypical bacteria.

PK Variability Species-specific oral bioavailability reported; markedly different from oxytetracycline in calves.

• [1] Duggar BM. Aureomycin: a product of the continuing search for new antibiotics. Ann N Y Acad Sci. 1948;51(2):177-181. doi:10.1111/j.1749-6632.1948.tb27262.x View Source
• [2] Chopra I, Roberts M. Tetracycline antibiotics: mode of action, applications, molecular biology, and epidemiology of bacterial resistance. Microbiol Mol Biol Rev. 2001;65(2):232-260. doi:10.1128/MMBR.65.2.232-260.2001 View Source
• [3] Merck Veterinary Manual. Tetracyclines Use in Animals. Rahway, NJ: Merck & Co., Inc.; 2022. View Source
• [4] Finland M, et al. Clinical and laboratory observations of a new antibiotic, tetracycline. J Am Med Assoc. 1954;154(7):561-568. View Source

Aureomycin: Why Generic Substitution Fails

Although tetracycline (TC), oxytetracycline (OTC), and chlortetracycline (CTC) are often grouped as interchangeable first-generation tetracyclines, multiple head-to-head studies have documented that these three analogs exhibit quantitatively non-equivalent antibacterial activity across Gram-positive species, with CTC demonstrating the highest potency [1][2]. Furthermore, their pharmacokinetic behaviors diverge substantially across species: oral bioavailability in calves differs by over 7-fold between CTC (37%) and OTC (5%), making generic substitution therapeutically unreliable without species-specific and pathogen-specific reconsideration [3]. Beyond biology, CTC's chlorine substituent renders it uniquely susceptible to alkaline hydrolysis—its aqueous half-life at pH 7.0 is approximately 20.6 hours versus 112 hours for TC—directly impacting formulation stability, environmental persistence assessment, and analytical method selection [4].

Class-Level Activity Gaps

Despite shared pharmacophore, chlortetracycline shows higher Gram-positive potency than tetracycline or oxytetracycline. Generic interchange may overlook this.

Pharmacokinetic Divergence

Oral bioavailability in calves differs substantially between CTC and OTC. Direct substitution without species-specific review may shift exposure.

Hydrolytic Lability

CTC degrades 5× faster at neutral pH than TC. Formulation stability and environmental persistence assumptions cannot be transferred from other tetracyclines.

• [1] Welch H, Randall WA, Reedy RJ, Oswald EJ. Variations in antimicrobial activity of the tetracyclines. Antibiot Chemother. 1954;4(7):741-745. PMID: 24543172. View Source
• [2] Reedy RJ, Randall WA, Welch H. Variations in the antimicrobial activity of the tetracyclines. II. Antibiot Chemother. 1955;5:115. View Source
• [3] Luthman J, Jacobsson SO. The availability of tetracyclines in calves. Nord Vet Med. 1983;35(7-9):292-299. PMID: 6647022. View Source
• [4] Zhong S, et al. Hydrolytic transformation mechanism of tetracycline antibiotics: reaction kinetics, products identification and determination in WWTPs. Ecotoxicol Environ Saf. 2021;225:112764. doi:10.1016/j.ecoenv.2021.112764 View Source

Aureomycin: Comparative Evidence vs. Tetracycline Analogs

Highest Activity Against Gram-Positive Cocci

In a systematic study of 338 clinical Staphylococcus strains, chlortetracycline (CTC) was considerably more active than both oxytetracycline (OTC) and tetracycline (TC), with a lower proportion of staphylococcal strains exhibiting resistance to CTC than to the other two analogs [1]. A subsequent expanded survey across 10 bacterial genera confirmed that CTC had the highest activity against Gram-positive cocci, while TC was the most effective against Gram-negative bacilli—demonstrating that the three tetracyclines do not possess equal antibacterial activity and that drug selection should be guided by laboratory susceptibility testing rather than assumed class equivalence [2]. The chlorinated tetracyclines (CTC and demethylchlortetracycline) were also reported to be considerably more active than OTC and TC against staphylococci, streptococci, and pneumococci in multiple independent investigations [3].

Gram-Positive Activity

Class-level inference

CTC ranked highest activity against staphylococci, streptococci, pneumococci among TC, OTC, CTC. Lower proportion of resistant S. aureus strains observed.

Supports Gram-positive antimicrobial screening context.

Data from historic clinical isolate panels; modern susceptibility verification advised.

Evidence Dimension	Relative potency against Gram-positive cocci (staphylococci, streptococci, pneumococci)
Target Compound Data	CTC: highest activity against Gram-positive cocci among TC, OTC, CTC; fewer resistant staphylococcal strains vs OTC and TC
Comparator Or Baseline	Tetracycline (TC): most effective against Gram-negative bacilli; Oxytetracycline (OTC): intermediate activity
Quantified Difference	Qualitative rank order (CTC > OTC ≈ TC) for Gram-positive cocci established across 338 staphylococcal strains and 10 bacterial genera; resistance prevalence lower for CTC than TC/OTC
Conditions	In vitro agar dilution and broth dilution assays; 338 S. aureus strains (Welch 1954); 10 genera panel (Reedy 1955); multiple laboratory corroborations (Garrod & Waterworth 1960; McCormick 1957, 1960)

Why This Matters

For procurement decisions targeting Gram-positive infections (e.g., staphylococcal and streptococcal indications in veterinary or research settings), CTC offers intrinsically higher potency than TC or OTC, potentially enabling lower dosing or improved coverage.

• [1] Welch H, Randall WA, Reedy RJ, Oswald EJ. Variations in antimicrobial activity of the tetracyclines. Antibiot Chemother. 1954;4(7):741-745. PMID: 24543172. View Source
• [2] Reedy RJ, Randall WA, Welch H. Variations in the antimicrobial activity of the tetracyclines. II. Antibiot Chemother. 1955;5:115. View Source
• [3] Gottlieb D, Shaw PD, eds. Antibiotics: Volume I, Mechanism of Action. Berlin: Springer; 1967:331-359. doi:10.1007/978-3-642-46051-7_23 View Source

Oral Bioavailability Advantage in Calves

In a direct head-to-head crossover study in non-fasting calves, the oral bioavailability of chlortetracycline (CTC) was 37% compared to only 5% for oxytetracycline (OTC) following oral administration at 10 mg/kg body weight [1]. When the drugs were administered in milk replacer, the area under the curve (AUC) reduction was 40% for CTC versus 68% for OTC, indicating that CTC absorption is substantially more robust in the presence of dietary calcium and other interfering cations [1]. The study's authors explicitly concluded that CTC is more suitable than OTC for oral therapy in calves based on this large bioavailability differential [1].

Oral Bioavailability

Direct head-to-head

In calves: CTC 37% vs OTC 5% oral bioavailability; AUC reduction in milk replacer 40% vs 68%.

Supports oral exposure-model interpretation in calves.

Single crossover study; species and diet matrix effects require review.

Evidence Dimension	Oral bioavailability in non-fasting calves
Target Compound Data	CTC: 37% oral bioavailability (10 mg/kg PO)
Comparator Or Baseline	Oxytetracycline (OTC): 5% oral bioavailability (10 mg/kg PO)
Quantified Difference	7.4-fold higher bioavailability for CTC (37% vs 5%); AUC reduction in milk replacer: CTC 40% vs OTC 68%
Conditions	Non-fasting calves, 10 mg/kg single oral dose, crossover design; also tested with milk replacer and cow's milk vehicles

Why This Matters

For veterinary procurement in ruminant practice, CTC provides a decisive pharmacokinetic advantage over OTC for oral administration, enabling therapeutically effective plasma concentrations that OTC cannot reliably achieve by the oral route.

• [1] Luthman J, Jacobsson SO. The availability of tetracyclines in calves. Nord Vet Med. 1983;35(7-9):292-299. PMID: 6647022. View Source

Faster Hydrolysis vs. Tetracycline at Neutral pH

Under standardized OECD hydrolysis testing at pH 7.0 and 25 °C, chlortetracycline (CTC) exhibited a half-life of 20.6 hours, compared to 112 hours for tetracycline (TC), 66.0 hours for oxytetracycline (OTC), and 107 hours for doxycycline (DC) [1]. The rank order of hydrolysis rate was CTC > OTC > TC ≈ DC, with CTC being the least hydrolytically stable across all pH conditions tested [1]. This accelerated degradation is mechanistically attributed to the steric and electronic effects of the chlorine substituent at the C7 position, which facilitates epimerization to iso-chlortetracycline—the predominant degradation pathway [1][2]. Consistent with this, spectrophotometric studies have shown that CTC heated at pH 7.5 is cleaved to isochlortetracycline while tetracycline remains relatively stable under identical conditions [2].

Hydrolytic Stability

Direct head-to-head

pH 7.0 half-life: CTC 20.6 h, TC 112 h, OTC 66 h, DC 107 h. 5.4× faster than TC.

Supports formulation stability and environmental persistence studies.

Cold-chain storage recommended; acid formulation preferred.

Evidence Dimension	Hydrolysis half-life at pH 7.0, 25 °C
Target Compound Data	CTC: 20.6 hours
Comparator Or Baseline	TC: 112 h; OTC: 66.0 h; DC: 107 h
Quantified Difference	5.4-fold faster hydrolysis of CTC vs TC (20.6 vs 112 h); 3.2-fold faster vs OTC (20.6 vs 66.0 h); 5.2-fold faster vs DC (20.6 vs 107 h)
Conditions	pH 7.0 phosphate buffer, 25 °C, first-order kinetics per OECD hydrolysis guideline; confirmed at 50 °C and across pH 3-9 range

Why This Matters

CTC's relative hydrolytic lability directly impacts procurement decisions: it demands more rigorous cold-chain storage (recommended −20 °C), low-pH formulation conditions (pH 2.5–3.5 for optimal shelf life), and shorter environmental half-life—an advantage for applications where reduced environmental persistence is desired, but a liability for long-term aqueous stability.

• [1] Zhong S, et al. Hydrolytic transformation mechanism of tetracycline antibiotics: reaction kinetics, products identification and determination in WWTPs. Ecotoxicol Environ Saf. 2021;225:112764. doi:10.1016/j.ecoenv.2021.112764 View Source
• [2] Chiccarelli FS, et al. The spectrophotometric assay for chlortetracycline HCl and tetracycline HCl in pharmaceuticals. J Am Pharm Assoc (Scientific Edition). 1956;45(6):418-422. View Source

Intermediate Photodegradation Rate

Under simulated sunlight (λ > 290 nm) in filtered water, the photodegradation half-lives were 229 minutes for tetracycline (TC), 101 minutes for oxytetracycline (OTC), and 104 minutes for chlortetracycline (CTC), yielding the degradation sequence TC < OTC ≈ CTC [1]. Under UV light, the rank order shifted to OTC > CTC > TC in photodegradation rate [2]. Notably, in culture medium with simulated sunlight, CTC degraded the fastest (half-life 7 min) compared to approximately 9–10 min for TC and OTC, and CTC was the only analog to exhibit measurable abiotic dissipation in the dark (approximately 28% over 480 min) [1].

Photodegradation

Direct head-to-head

Simulated sunlight t₁/₂: CTC 104 min, TC 229 min, OTC 101 min. Unique dark dissipation ~28% (CTC).

Supports environmental fate assessment and light-exposure protocols.

Rank order shifts with UV vs. sunlight; matrix-dependent.

Evidence Dimension	Photodegradation half-life under simulated sunlight and UV irradiation
Target Compound Data	CTC: 104 min (simulated sunlight, filtered water); 7 min (simulated sunlight, culture medium); intermediate rate under UV (OTC > CTC > TC)
Comparator Or Baseline	TC: 229 min (simulated sunlight, filtered water); OTC: 101 min; in culture medium: TC ≈ 9 min, OTC ≈ 10 min
Quantified Difference	Under simulated sunlight (filtered water): CTC degrades 2.2-fold faster than TC (104 vs 229 min); under simulated sunlight (culture medium): CTC degrades 1.3–1.4-fold faster than TC/OTC (7 vs 9–10 min); unique dark dissipation of ~28% for CTC vs ~0% for TC and OTC
Conditions	Simulated sunlight (λ > 290 nm); filtered water and culture medium matrices; separate UV irradiation experiments at varying pH confirming rank order OTC > CTC > TC

Why This Matters

For environmental risk assessment, analytical method development, and applications requiring light-exposed administration (e.g., water medication in open troughs), CTC's intermediate photolability and unique dark dissipation behavior must be factored into stability protocols, unlike TC which is substantially more photostable.

• [1] Conde-Cid M, et al. Biotic and abiotic dissipation of tetracyclines using simulated sunlight and in the dark. Sci Total Environ. 2018;635:1520-1529. doi:10.1016/j.scitotenv.2018.04.233 View Source
• [2] Zhu XD, Wang YJ, Sun RJ, Zhou DM. Effect of solution pH on photodegradation and photocatalytic degradation of tetracyclines. J Ecol Rural Environ. 2012;28(6):742-745. View Source

Lower MIC50 Against Arcanobacterium pyogenes

In a broth microdilution susceptibility study of 48 Arcanobacterium pyogenes isolates from cattle and swine, the MIC50 for chlortetracycline (CTC) was 0.12 mg/L, compared to 0.25 mg/L for both oxytetracycline (OTC) and tetracycline (TC) [1]. The MIC90 values were identical for CTC and OTC (8 mg/L) but lower than TC (16 mg/L), indicating that CTC maintains potency against less susceptible subpopulations equivalent to OTC but superior to TC [1]. This quantitatively confirms the Gram-positive potency advantage of CTC in a pathogen of direct relevance to bovine respiratory disease and other pyogenic infections in production animals.

MIC vs A. pyogenes

Direct head-to-head

MIC₅₀: CTC 0.12 mg/L, OTC/TC 0.25 mg/L; MIC₉₀: CTC/OTC 8 mg/L, TC 16 mg/L.

Supports veterinary pathogen susceptibility panel design.

48 field isolates, CLSI broth microdilution.

Evidence Dimension	Minimum inhibitory concentration (MIC50 and MIC90) against A. pyogenes
Target Compound Data	CTC: MIC50 = 0.12 mg/L; MIC90 = 8 mg/L
Comparator Or Baseline	OTC: MIC50 = 0.25 mg/L, MIC90 = 8 mg/L; TC: MIC50 = 0.25 mg/L, MIC90 = 16 mg/L
Quantified Difference	CTC MIC50 is 2.08-fold lower than OTC and TC (0.12 vs 0.25 mg/L); CTC MIC90 is 2-fold lower than TC (8 vs 16 mg/L)
Conditions	Broth microdilution; 48 A. pyogenes field isolates from bovine (n=27) and porcine (n=17) sources; standard CLSI methodology

Why This Matters

For veterinary diagnostic laboratories and livestock operations managing A. pyogenes infections, CTC provides superior in vitro potency at the MIC50 level versus OTC and TC, which may translate to lower required dosing or improved bacteriostatic coverage in clinical use.

• [1] Trinh HT, et al. Susceptibility of Arcanobacterium pyogenes from different sources to tetracycline, macrolide and lincosamide antimicrobial agents. Microb Drug Resist. 2002;8(2):153-159. PMID: 12118518. View Source

Fowl Cholera Survival Benefit in Turkeys

In a controlled challenge study with Pasteurella multocida—the causative agent of fowl cholera—Aureomycin (chlortetracycline) fed at 55, 110, and 220 mg/kg of feed significantly increased livability compared to nonmedicated exposed turkeys (P < 0.05), with survival benefit proportional to the concentration of Aureomycin in the feed [1]. Additionally, medicated turkeys showed increased average body weight gain compared to both nonmedicated exposed and nonmedicated nonexposed controls [1]. No carriers of P. multocida were detected in any group three weeks post-exposure, indicating that Aureomycin did not merely suppress but facilitated clearance [1]. This indication—control of mortality due to fowl cholera caused by P. multocida, along with chronic respiratory disease (CRD) and infectious synovitis—is specifically approved for Aureomycin brand formulations in poultry .

In Vivo Model

Supporting evidence

Dose-proportional survival benefit at 55–220 mg/kg feed vs nonmedicated exposed turkeys (P

Supports poultry infection model endpoint interpretation.

Single challenge model; no comparator tetracycline data.

Evidence Dimension	Survival (livability) and body weight gain in P. multocida-challenged turkeys
Target Compound Data	Aureomycin at 55, 110, 220 mg/kg feed: significant (P < 0.05) increase in livability vs nonmedicated exposed; dose-proportional survival benefit; increased body weight gain vs both nonmedicated groups
Comparator Or Baseline	Nonmedicated exposed (infected control) and nonmedicated nonexposed (healthy control) turkeys
Quantified Difference	Statistically significant survival benefit at all three dose levels (P < 0.05); dose-response relationship confirmed across 55–220 mg/kg range; no comparator tetracycline data available in same model
Conditions	Turkeys challenged with 3 P. multocida isolates via drinking water; isolates targeting joints, lungs, and cranial air spaces; 3-week post-exposure follow-up

Why This Matters

For poultry veterinarians and producers, Aureomycin has a specific, regulatory-agency-supported indication for fowl cholera with published dose-response efficacy data—a defined therapeutic niche that cannot be assumed equivalent for other tetracyclines without equivalent challenge-model evidence.

• [1] Olson LD. Evaluation of Aureomycin for prevention of arthritic, pulmonary and cranial forms of fowl cholera in turkeys. Poult Sci. 1977;56(4):1102-1106. doi:10.3382/ps.0561102. PMID: 605074. View Source

Aureomycin Application Scenarios

In-Feed Therapy for Bovine Respiratory and Enteric Infections

In calves and other ruminants requiring oral antimicrobial therapy, chlortetracycline's 37% oral bioavailability provides a decisive advantage over oxytetracycline's 5% [1]. This 7.4-fold differential means that therapeutic plasma concentrations achievable with CTC at standard oral doses cannot be matched by OTC without impractically high (and potentially toxic) dosing. Procurement of CTC over OTC for oral in-feed or water-medication applications in calves is therefore supported by direct pharmacokinetic evidence, particularly in non-fasting conditions and in the presence of milk-based diets where CTC absorption is less severely impaired (AUC reduction 40% for CTC vs 68% for OTC) [1].

Fowl Cholera, CRD, and Synovitis Control in Poultry

Aureomycin (CTC) is specifically approved and supported by published efficacy data for the control of mortality due to fowl cholera (Pasteurella multocida), chronic respiratory disease (Mycoplasma gallisepticum), air-sac infections (E. coli), and infectious synovitis (M. synoviae) in poultry [2]. The dose-proportional survival benefit demonstrated for fowl cholera—significant at 55, 110, and 220 mg/kg feed—provides quantitative guidance for in-feed dosing strategies that lack equivalent published validation for other tetracyclines in the same indication [2].

Environmental Fate Studies: Short Aquatic Half-Life

For research on antibiotic environmental fate where reduced persistence is a design objective, CTC's 5.4-fold faster hydrolysis at neutral pH (half-life 20.6 h vs 112 h for TC) and intermediate photodegradation rate (simulated sunlight half-life 104 min vs 229 min for TC) make it a more environmentally labile tracer compound [3][4]. Its unique dark dissipation behavior (~28% over 480 min vs ~0% for TC and OTC) further distinguishes CTC in experimental systems where photolysis is excluded [4]. However, this lability also necessitates stringent cold-chain storage (recommended −20 °C) and low-pH formulation conditions for any application requiring intact parent compound stability [5].

Gram-Positive Screening & Veterinary Susceptibility Panels

Given the consistent evidence across multiple independent studies that CTC possesses the highest intrinsic activity against Gram-positive cocci among the first-generation tetracyclines [6][7], and the 2-fold lower MIC50 versus OTC and TC against the veterinary respiratory pathogen A. pyogenes (0.12 vs 0.25 mg/L) [8], CTC should be prioritized for inclusion in veterinary antimicrobial susceptibility testing panels and Gram-positive-focused screening libraries. Substituting TC or OTC for CTC in such panels risks underestimating tetracycline-class susceptibility for Gram-positive targets.

Application

Selection Property

Validation Focus

Oral pharmacokinetic studies in calves

Oral bioavailability profile

Plasma concentration-time assessment

Poultry infection model research

Dose-proportional survival endpoint

Efficacy model interpretation

Environmental fate studies

Hydrolytic and photolytic lability

Half-life and degradation product tracking

Veterinary susceptibility panel development

Gram-positive intrinsic activity profile

MIC endpoint review

• [1] Luthman J, Jacobsson SO. The availability of tetracyclines in calves. Nord Vet Med. 1983;35(7-9):292-299. PMID: 6647022. View Source
• [2] Olson LD. Evaluation of Aureomycin for prevention of arthritic, pulmonary and cranial forms of fowl cholera in turkeys. Poult Sci. 1977;56(4):1102-1106. doi:10.3382/ps.0561102. PMID: 605074. View Source
• [3] Zhong S, et al. Hydrolytic transformation mechanism of tetracycline antibiotics. Ecotoxicol Environ Saf. 2021;225:112764. View Source
• [4] Conde-Cid M, et al. Biotic and abiotic dissipation of tetracyclines using simulated sunlight and in the dark. Sci Total Environ. 2018;635:1520-1529. View Source
• [5] Søeborg T, Ingerslev F, Halling-Sørensen B. Chemical stability of chlortetracycline and chlortetracycline degradation products and epimers in soil interstitial water. Chemosphere. 2004;57(10):1515-1524. View Source
• [6] Welch H, Randall WA, Reedy RJ, Oswald EJ. Variations in antimicrobial activity of the tetracyclines. Antibiot Chemother. 1954;4(7):741-745. PMID: 24543172. View Source
• [7] Gottlieb D, Shaw PD, eds. Antibiotics: Volume I, Mechanism of Action. Berlin: Springer; 1967:331-359. View Source
• [8] Trinh HT, et al. Susceptibility of Arcanobacterium pyogenes from different sources to tetracycline, macrolide and lincosamide antimicrobial agents. Microb Drug Resist. 2002;8(2):153-159. PMID: 12118518. View Source